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Introduction
(-)-Stylopine, a protopine alkaloid, is a naturally occurring bioactive compound that has

garnered significant interest within the scientific community. Exhibiting a range of

pharmacological activities, it holds promise for further investigation and potential therapeutic

applications. This technical guide provides an in-depth overview of the primary natural sources

of (-)-stylopine and detailed methodologies for its isolation and purification.

Natural Sources of (-)-Stylopine
(-)-Stylopine is predominantly found in plant species belonging to the Papaveraceae family,

commonly known as the poppy family. Extensive research has identified several genera as rich

sources of this alkaloid, with notable concentrations found in Corydalis and Chelidonium

species.[1][2]

Primary Plant Sources
Chelidonium majus(Greater Celandine): This perennial herbaceous plant is a well-

documented and significant source of (-)-stylopine and other isoquinoline alkaloids.[1][3]

The entire plant, including the roots and aerial parts, contains the alkaloid.

Corydalis species: Various species within the Corydalis genus are known to produce (-)-
stylopine. These include, but are not limited to:
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Corydalis cava[2][4]

Corydalis solida[1][5]

Corydalis hsuchowensis[6]

Corydalis speciosa

The concentration of (-)-stylopine can vary depending on the plant species, geographical

location, and the part of the plant being analyzed.

Quantitative Data on (-)-Stylopine Yield
The yield of (-)-stylopine from its natural sources is a critical factor for researchers and for

potential large-scale production. The following table summarizes available data on the

extraction yields from different plant materials.

Plant Species Plant Part
Extraction
Method

Yield of (-)-
Stylopine

Reference

Chelidonium

majus
Aerial Parts

Fast Centrifugal

Partition

Chromatography

1.93 mg from

500 mg of crude

extract

[3]

Corydalis cava Tubers Not specified Minor alkaloid [2]

Corydalis solida Tubers Not specified Present [1][5]

Isolation and Purification Methodologies
The isolation of (-)-stylopine from its natural sources typically involves a multi-step process

encompassing extraction, fractionation, and purification. The fundamental approach leverages

the basic nature of alkaloids.

General Experimental Workflow
The following diagram illustrates a general workflow for the isolation of (-)-stylopine from plant

material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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